Cas no 895454-57-6 (4-cyano-N-(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

4-Cyano-N-(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is a structurally complex benzothiazole derivative with potential applications in medicinal chemistry and organic synthesis. Its key features include a conjugated cyano-substituted benzamide moiety and a dihydrobenzothiazole core with dimethoxy and allyl functional groups, offering versatility for further chemical modifications. The (2Z)-configuration ensures stereochemical specificity, while the electron-withdrawing cyano group enhances reactivity in nucleophilic substitution or cyclization reactions. This compound may serve as a valuable intermediate in the development of bioactive molecules, particularly in kinase inhibition or heterocyclic scaffold synthesis. Its stability under ambient conditions and solubility in common organic solvents facilitate handling in laboratory settings.
4-cyano-N-(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide structure
895454-57-6 structure
Product Name:4-cyano-N-(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
CAS No:895454-57-6
MF:C20H17N3O3S
MW:379.432283163071
CID:5901242
PubChem ID:7244583
Update Time:2025-10-29

4-cyano-N-(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-cyano-N-[5,6-dimethoxy-3-(2-propen-1-yl)-2(3H)-benzothiazolylidene]-
    • F2525-0389
    • AKOS024656856
    • (Z)-N-(3-allyl-5,6-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-4-cyanobenzamide
    • 4-cyano-N-(5,6-dimethoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)benzamide
    • 4-cyano-N-[(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
    • 895454-57-6
    • 4-cyano-N-(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
    • Inchi： 1S/C20H17N3O3S/c1-4-9-23-15-10-16(25-2)17(26-3)11-18(15)27-20(23)22-19(24)14-7-5-13(12-21)6-8-14/h4-8,10-11H,1,9H2,2-3H3
    • InChI Key： QIRJHLCRTPMYKM-UHFFFAOYSA-N
    • SMILES： C(N=C1N(CC=C)C2=CC(OC)=C(OC)C=C2S1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

  • Exact Mass: 379.09906259g/mol
  • Monoisotopic Mass: 379.09906259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 589.0±60.0 °C(Predicted)
  • pka: -2.10±0.20(Predicted)

4-cyano-N-(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2525-0389-2μmol
4-cyano-N-[(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
 895454-57-6 90%+
2μl
 $57.0 2023-05-16
Life Chemicals
F2525-0389-5μmol
4-cyano-N-[(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
 895454-57-6 90%+
5μl
 $63.0 2023-05-16
Life Chemicals
F2525-0389-10μmol
4-cyano-N-[(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
 895454-57-6 90%+
10μl
 $69.0 2023-05-16
Life Chemicals
F2525-0389-20μmol
4-cyano-N-[(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
 895454-57-6 90%+
20μl
 $79.0 2023-05-16
Life Chemicals
F2525-0389-1mg
4-cyano-N-[(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
 895454-57-6 90%+
1mg
 $54.0 2023-05-16
Life Chemicals
F2525-0389-2mg
4-cyano-N-[(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
 895454-57-6 90%+
2mg
 $59.0 2023-05-16
Life Chemicals
F2525-0389-3mg
4-cyano-N-[(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
 895454-57-6 90%+
3mg
 $63.0 2023-05-16
Life Chemicals
F2525-0389-4mg
4-cyano-N-[(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
 895454-57-6 90%+
4mg
 $66.0 2023-05-16
Life Chemicals
F2525-0389-5mg
4-cyano-N-[(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
 895454-57-6 90%+
5mg
 $69.0 2023-05-16
Life Chemicals
F2525-0389-10mg
4-cyano-N-[(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
 895454-57-6 90%+
10mg
 $79.0 2023-05-16

4-cyano-N-(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Related Literature

Related Categories

895454-57-6 (4-cyano-N-(2Z)-5,6-dimethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide) Related Products

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk